Cas no 1805027-87-5 (Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate)

Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate is a fluorinated and brominated aromatic ester with a hydroxyl group, offering versatile reactivity for synthetic applications. The presence of both bromo and fluoro substituents enhances its utility as a building block in pharmaceutical and agrochemical synthesis, enabling selective functionalization. The hydroxyl group provides an additional site for derivatization, while the ethyl ester moiety improves solubility in organic solvents. This compound is particularly valuable in cross-coupling reactions and as an intermediate in the preparation of complex molecules. Its well-defined structure and multifunctional nature make it a reliable choice for researchers requiring precise modifications in aromatic systems.
Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate structure
1805027-87-5 structure
Product Name:Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate
CAS No:1805027-87-5
MF:C9H8BrFO3
MW:263.060425758362
CID:4792594
Update Time:2025-06-22

Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-bromo-4-fluoro-5-hydroxybenzoate
    • Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate
    • Inchi: 1S/C9H8BrFO3/c1-2-14-9(13)5-3-6(10)8(11)7(12)4-5/h3-4,12H,2H2,1H3
    • InChI Key: ZXGQFMRITZKGJQ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C(=O)OCC)C=1)O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 212
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5

Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate
1805027-87-5 97%
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Additional information on Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate

Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate (CAS No. 1805027-87-5): A Comprehensive Overview

Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate (CAS No. 1805027-87-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromo, fluoro, and hydroxy substituents, exhibits a range of biological activities and potential applications in drug discovery and development.

The chemical structure of Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate consists of a benzene ring substituted with a bromine atom at the 3-position, a fluorine atom at the 4-position, and a hydroxyl group at the 5-position. The ethyl ester group is attached to the carboxylic acid moiety, making it a valuable intermediate in the synthesis of more complex molecules. The combination of these functional groups imparts specific chemical properties that are crucial for its biological activities and synthetic utility.

Recent studies have highlighted the potential of Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The bromo and fluoro substituents contribute to its ability to modulate key inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The hydroxyl group plays a crucial role in enhancing the compound's ability to interact with these pathways, thereby increasing its therapeutic efficacy.

The synthetic versatility of Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate makes it an attractive starting material for the preparation of other bioactive compounds. Chemists can leverage its functional groups to introduce additional substituents or modify existing ones, thereby expanding its range of biological activities. For example, the hydroxyl group can be derivatized to form ethers or esters, while the bromo and fluoro substituents can be used as handles for further functionalization.

In the context of drug discovery, Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate has been utilized as a lead compound in high-throughput screening (HTS) campaigns. Its unique structure allows it to serve as a scaffold for the identification of novel hits with desired biological activities. By optimizing its structure through iterative synthetic modifications, researchers can enhance its potency and selectivity for specific targets.

The pharmacokinetic properties of Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate have also been studied to assess its suitability as a drug candidate. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its ethyl ester group can be hydrolyzed in vivo to release the active carboxylic acid form, which may improve its bioavailability and reduce potential side effects.

To further explore the therapeutic potential of Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to provide comprehensive data on its pharmacological effects and identify any adverse reactions that may arise during treatment. The results from these trials will be crucial for advancing this compound through the drug development pipeline.

In conclusion, Ethyl 3-bromo-4-fluoro-5-hydroxybenzoate (CAS No. 1805027-87-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for the development of new therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing effective treatments.

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